Cas no 114682-36-9 (b-D-Glucopyranosyl bromide,2,3,4,6-tetrabenzoate)

• Product Name: b-D-Glucopyranosyl bromide,2,3,4,6-tetrabenzoate
• CAS No: 114682-36-9
• MF: C₃₄H₂₇BrO₉
• MW: 659.476789712906
• CID: 130419
• PubChem ID: 11734987
• Update Time: 2025-04-19

b-D-Glucopyranosyl bromide,2,3,4,6-tetrabenzoate Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranosyl bromide,2,3,4,6-tetrabenzoate
• 2,3,4,6-TETRA-O-BENZOYL-SS-D-GLUCOPYRANOSYL BROMIDE
• 2,3,4,6-TETRA-O-BENZOYL-B-D-GLUCOPYRANOSYL BROMIDE
• 2,3,4,6-TETRA-O-BENZOYL-BETA-D-GLUCOPYRANOSYL BROMIDE
• 1-bromo-2,3,4,6-Tetra-O-benzoyl-B-D-glucopyranoside
• 114682-36-9
• [(2R,3R,4S,5R,6S)-3,4,5-tribenzoyloxy-6-bromooxan-2-yl]methyl benzoate
• 2,3,4,6-tetra-O-benzoyl-beta-d-glucopyranosylbromide

• Inchi： 1S/C34H27BrO9/c35-30-29(44-34(39)25-19-11-4-12-20-25)28(43-33(38)24-17-9-3-10-18-24)27(42-32(37)23-15-7-2-8-16-23)26(41-30)21-40-31(36)22-13-5-1-6-14-22/h1-20,26-30H,21H2/t26-,27-,28+,29-,30-/m1/s1
• InChI Key： WISFGQOOKBVKPD-CMPUJJQDSA-N
• SMILES： Br[C@H]1[C@@H]([C@H]([C@@H]([C@@H](COC(C2C=CC=CC=2)=O)O1)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 658.08381
• Monoisotopic Mass: 658.08385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 44
• Rotatable Bond Count: 13
• Complexity: 964
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 114Ų

Experimental Properties

• PSA: 114.43
• LogP: 5.64000